Cas no 2097958-58-0 (Ethyl 6-tert-butylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-tert-butylpyrimidine-4-carboxylate
• CAS No: 2097958-58-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5723894
• PubChem ID: 122239349
• Update Time: 2025-08-03

Ethyl 6-tert-butylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-tert-butylpyrimidine-4-carboxylate
• Ethyl 6-tert-butylpyrimidine-4-carboxylate

• Inchi： 1S/C11H16N2O2/c1-5-15-10(14)8-6-9(11(2,3)4)13-7-12-8/h6-7H,5H2,1-4H3
• InChI Key： IKQDLPUARWCASR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C(C)(C)C)=NC=N1)=O

Additional information on Ethyl 6-tert-butylpyrimidine-4-carboxylate

Ethyl 6-tert-butylpyrimidine-4-carboxylate (CAS No. 2097958-58-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-tert-butylpyrimidine-4-carboxylate (CAS No. 2097958-58-0) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, characterized by a pyrimidine core substituted with a tert-butyl group and an ethyl ester at the carboxyl position, make it a versatile building block for drug development. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging role in contemporary medicinal chemistry.

The molecular structure of Ethyl 6-tert-butylpyrimidine-4-carboxylate encompasses a pyrimidine ring, which is a heterocyclic aromatic compound containing nitrogen atoms. The presence of the tert-butyl group at the 6-position enhances the compound's steric hindrance, influencing its reactivity and interaction with biological targets. The ethyl ester functionality at the 4-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. These structural attributes have positioned Ethyl 6-tert-butylpyrimidine-4-carboxylate as a valuable asset in the pharmaceutical industry.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and have been extensively explored for their pharmacological properties. Ethyl 6-tert-butylpyrimidine-4-carboxylate has emerged as a key intermediate in the development of small-molecule inhibitors targeting various diseases. For instance, studies have highlighted its role in synthesizing compounds with potential anticancer and antiviral properties.

The synthesis of Ethyl 6-tert-butylpyrimidine-4-carboxylate typically involves multi-step organic reactions, starting from readily available precursors. One common approach involves the condensation of β-ketoesters with urea or thiourea derivatives to form pyrimidine intermediates, followed by functionalization with bromoacetic acid esters and subsequent tert-butylation. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have also been employed to improve yield and purity. These methodologies underscore the compound's synthetic utility and its importance in pharmaceutical manufacturing.

Recent research has demonstrated the application of Ethyl 6-tert-butylpyrimidine-4-carboxylate in designing novel therapeutic agents. For example, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The tert-butyl group enhances binding affinity by improving steric interactions with target proteins, while the ethyl ester allows for further derivatization to optimize pharmacokinetic profiles. Such findings highlight the compound's potential as a scaffold for drug discovery.

The pharmaceutical industry continues to leverage Ethyl 6-tert-butylpyrimidine-4-carboxylate due to its adaptability and efficiency in synthetic routes. Its incorporation into libraries of compounds has facilitated high-throughput screening processes, accelerating the identification of lead molecules for drug development. Moreover, advances in computational chemistry have enabled virtual screening of derivatives, predicting their biological activity before experimental synthesis. This integration of computational methods with traditional organic synthesis underscores the compound's significance in modern pharmaceutical research.

Future directions in the study of Ethyl 6-tert-butylpyrimidine-4-carboxylate may explore its role in addressing emerging health challenges. With increasing emphasis on personalized medicine and targeted therapies, this compound could serve as a foundation for developing bespoke treatments tailored to individual patient needs. Additionally, green chemistry principles may guide future synthetic approaches to minimize environmental impact while maintaining high efficiency and yield.

In conclusion, Ethyl 6-tert-butylpyrimidine-4-carboxylate (CAS No. 2097958-58-0) is a pivotal intermediate in pharmaceutical synthesis, offering unique structural features that enhance its utility in drug development. Its role in synthesizing bioactive molecules with potential therapeutic applications underscores its importance in contemporary medicinal chemistry. As research progresses, this compound is poised to play an even greater role in addressing complex medical challenges through innovative synthetic methodologies and targeted drug design.